(3-((5-fluoro-2-methylphenyl)carbamoyl)-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl acetate

• IUPAC Name: [3-[(5-fluoro-2-methylphenyl)carbamoyl]-8-methyl-2-oxopyrano[2,3-c]pyridin-5-yl]methyl acetate
• InChI: InChI=1S/C20H17FN2O5/c1-10-4-5-14(21)6-17(10)23-19(25)16-7-15-13(9-27-12(3)24)8-22-11(2)18(15)28-20(16)26/h4-8H,9H2,1-3H3,(H,23,25)
• InChI Key: PIKQZCMXGFCSHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=CC3=C(C(=NC=C3COC(=O)C)C)OC2=O
• Molecular Formula: C20H17FN2O5
• Molecular Weight: 384.4 g/mol

Description

(3-((5-fluoro-2-methylphenyl)carbamoyl)-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl acetate is a useful research compound. Its molecular formula is C20H17FN2O5 and its molecular weight is 384.363. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

• Application: Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been explored in heterocyclic synthesis for the creation of pyran, pyridine, and pyridazine derivatives. This research is significant for the development of complex heterocyclic compounds that could have diverse applications in medicinal chemistry and material science (Mohareb et al., 2004).

Novel Pyrazoles in Drug Discovery

• Application: Pyrazoles are active molecules in novel drug discovery. Studies have explored the synthesis of precursors to develop new pyrazole derivatives, which are evaluated for biological properties like antioxidant and anti-cancer activities. This research contributes to identifying new molecules with potential therapeutic applications (Thangarasu et al., 2019).

Antitumor and Antimicrobial Activities

• Application: Pyrazolo[3,4-b]pyridine derivatives have been synthesized and screened for their antibacterial and antifungal activities. This kind of research is crucial in the search for new compounds with potential applications in treating various bacterial and fungal infections (El-Borai et al., 2012).

Pyrazolo[4,3-c]pyridines Synthesis

• Application: Research in the synthesis of bicyclic heterocycles like pyrazolo[4,3-c]pyridines demonstrates the potential for creating diverse compounds. These compounds could be useful in various fields, including pharmaceuticals and materials science (Smyth et al., 2007).

Anti-Lung Cancer Activity

• Application: The study of fluoro-substituted benzo[b]pyran derivatives has shown potential in anti-lung cancer activities. These compounds represent a new direction in the search for effective cancer treatments (Hammam et al., 2005).